Cas no 5144-89-8 (o-Phenanthroline monohydrate)

• Product Name: o-Phenanthroline monohydrate
• CAS No: 5144-89-8
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• MDL: MFCD00149973
• CID: 45563
• PubChem ID: 24860287
• Update Time: 2025-11-13

o-Phenanthroline monohydrate Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline hydrate
• 1,10-PHENANTHROLINE H2O
• 1,10-PHENANTHROLINE MONOHYDRATE
• 1,10-PHENANTHROLINE MONOHYDRATE (O-)
• ORTHO-PHENANTHROLINE
• ORTHOPHENANTHROLINE MONOHYDRATE
• O-PHENANTHROLINE MONOHYDRATE
• O-PHENANTHROLINE HYDRATE
• 1,10-Phenanthroline Monohydrate[for Biochemical Research]
• o-Phenanthroline
• 1,10-phehanthroline monohydrate
• 1,10'-phenahthroline monohydrate
• 1,10-Phenanthroline
• 1,10-PHENANTHROLINE AR
• 1,10-PHENANTHROLINE AR (H2O)
• 1,10-phenanthroline-hydrate
• 1,10-phenanthrolinemonorate
• 1-10-Phenanthroline Monohydrate
• 4,5-Phenanthrolinemonohydrate
• 1,10-PHENANTHROLINE, MONOHYDRATE
• 4,5-Phenanthroline monohydrate
• 1,10-Fenantrolina
• 1,10-Fenanthrolin
• KSX215X00E
• 1, 10-Phenanthroline Monohydrate
• 1,10-Phenanthrolineo-phenanthroline
• AK106233
• 1,10-Phenanthroline monohydrate, ACS reagent
• phenanthroline monohydrate
• 1,10-phenanthroli
• 1,10-Phenanthroline Monohydrate Standard Solution
• 1,10-phenathroline(monohydrate)
• J-610049
• 1,10-Phenanthroline monohydrate, Vetec(TM) reagent grade
• SCHEMBL3790396
• EN300-37051
• DTXSID6075302
• 1,10-Phenanthrolinehydrate
• 1,10-PHENANTHROLINE, HYDRATE (1:1)
• 5144-89-8
• 1,10-Phenanthroline monohydrate ACS grade
• s5543
• o-Phenanthroline (monohydrate)
• SCHEMBL44857
• A828597
• DB-027292
• Q20820546
• CCG-266573
• STR02839
• UNII-KSX215X00E
• 1,10-Phenanthroline monohydrate, reagent grade
• 1,10-Phenanthroline (monohydrate)
• FS-2554
• CS-D1678
• 1,10-Phenanthroline monohydrate, ACS
• 1,10-phenanthroline;hydrate
• AI3-22011
• 1,10-Phenanthroline monohydrate, ACS reagent, 99%
• CHEMBL1255788
• SY001881
• AKOS015855274
• 1,10-Phenanthroline monohydrate, 99%
• J-200130
• MFCD00149973
• 1, 10-Phenanthroline monohydrate;Phenanthroline monohydrate
• O-PHENANTHROLINE MONOHYDRATE [MI]
• 1,10-Phenanthroline monohydrate, JIS special grade, >=99.0%
• 1,10-Phenanthroline monohydrate, for the spectrophotometric determination of Fe, Pd, V, >=99.0%
• 1.10-phenanthroline monohydrate
• HY-Y1841
• o-Phenanthroline monohydrate

• MDL： MFCD00149973
• Inchi： 1S/C12H8N2.H2O/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;/h1-8H;1H2
• InChI Key： PPQJCISYYXZCAE-UHFFFAOYSA-N
• SMILES： C12=NC=CC=C1C=CC1C=CC=NC2=1.O([H])[H]
• BRN： 4008096

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.10
• Melting Point: 100-104 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: methanol: soluble200MM (Stock solution is stable for months at –20° C.)
• Water Partition Coefficient: <0.01 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Incompatible with iron, other heavy metals, strong oxidizing agents, strong acids.
• PSA: 35.01000
• LogP: 2.71870
• Solubility: 水溶性
• Merck: 7214
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

o-Phenanthroline monohydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H410
• Warning Statement： P273,P301+P310,P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： S45-S60-S61
• RTECS：SF8300000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R50/53

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds

Additional information on o-Phenanthroline monohydrate

Introduction to o-Phenanthroline monohydrate (CAS No. 5144-89-8)

o-Phenanthroline monohydrate, with the chemical formula C₁₂H₈N₂.H₂O, is a significant compound in the field of coordination chemistry and has garnered considerable attention due to its versatile applications. This coordination complex, also known as 1,10-phenanthroline monohydrate, is a derivative of phenanthroline, a heterocyclic organic compound that serves as a key ligand in various chemical and biological processes. The presence of the monohydrate form indicates the inclusion of a water molecule in its crystal structure, which can influence its solubility and reactivity.

The molecular structure of o-Phenanthroline monohydrate consists of two benzene rings fused with a central nitrogen-containing five-membered ring. This unique arrangement allows it to act as a chelating ligand, forming stable complexes with various metal ions. The ability to form these complexes makes it particularly useful in analytical chemistry, where it is employed as an indicator and reagent for metal ion detection. Additionally, its applications extend to catalysis, where it serves as a catalyst or co-catalyst in organic transformations.

In recent years, o-Phenanthroline monohydrate has been extensively studied for its potential applications in pharmaceuticals and materials science. Its coordination properties with transition metals have led to the development of novel catalysts for asymmetric synthesis, which is crucial for producing enantiomerically pure drugs. Furthermore, its ability to form luminescent complexes has opened avenues in the field of sensors and optoelectronic materials. The latest research highlights its role in developing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are promising materials for gas storage and separation.

The synthesis of o-Phenanthroline monohydrate typically involves the condensation of o-diaminobenzene with glyoxal or acetylacetone in an acidic medium. The resulting product can be isolated and purified through crystallization techniques. The monohydrate form is particularly stable under ambient conditions, making it a preferred choice for laboratory-scale applications. However, its solubility in common organic solvents is limited, which can pose challenges in certain applications requiring high solubility.

One of the most notable applications of o-Phenanthroline monohydrate is in the development of metalloenzymes and mimics. These metal complexes have been shown to exhibit enzymatic activity, such as oxidation-reduction reactions, which are essential for biological processes. The study of these complexes has provided insights into the mechanisms of natural enzymes and has led to the development of novel therapeutic agents. For instance, complexes formed with ruthenium or iron have been explored for their potential in photodynamic therapy and antimicrobial applications.

The role of o-Phenanthroline monohydrate in environmental chemistry cannot be overstated. Its ability to bind with heavy metals makes it an effective agent for water purification technologies. Recent advancements have shown its efficacy in removing toxic metals like lead and mercury from industrial wastewater through adsorption and precipitation methods. This application is particularly relevant given the increasing concerns about water pollution and the need for sustainable remediation strategies.

In conclusion, o-Phenanthroline monohydrate (CAS No. 5144-89-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique coordination properties make it invaluable in catalysis, pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is likely to grow even further. The ongoing exploration of its derivatives and complexes promises to yield innovative solutions to some of today's most pressing scientific challenges.